5-Bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine

• IUPAC Name: 5-bromo-1-methylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C7H6BrN3/c1-11-7-5(3-10-11)2-6(8)4-9-7/h2-4H,1H3
• InChI Key: MZTKBGMGLWHOMN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=C(C=C2C=N1)Br
• Molecular Formula: C7H6BrN3
• DSSTOX Substance ID: DTXSID70725576
• Molecular Weight: 212.05 g/mol
• CAS RN: 887115-56-2

Description

5-Bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine is a chemical compound with the empirical formula C7H6BrN3. It is a solid substance.

Synthesis Analysis

The synthesis of 5-Bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine involves iodization of commercially available 5-bromo-1H-pyrazolo[3,4-b]pyridine by NIS to obtain an intermediate. The NH of this intermediate is then protected by PMB-Cl to produce a key intermediate.

Molecular Structure Analysis

The molecular structure of 5-Bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine is represented by the SMILES string BrC1=CC=NN1C. The InChI code for this compound is 1S/C7H6BrN3/c1-11-7-5(3-10-11)2-6(8)4-9-7/h2-4H,1H3.

Physical And Chemical Properties Analysis

5-Bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine is a solid substance. Its molecular weight is 212.05.

Scientific Research Applications

Antibacterial and Antioxidant Properties

5-Bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine, when linked with various sulfonamide derivatives, exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacterial strains. These compounds also demonstrate moderate to good antioxidant properties, as indicated in studies using DPPH and Superoxide radical scavenging assays. Some derivatives, particularly 8c, 8g, and 8i, showed substantial antioxidant scavenging activity for the DPPH radical (Variya, Panchal, & Patel, 2019).

Analgesic and Anti-Inflammatory Applications

The synthesis of 7-azaindazole-chalcone derivatives from 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde has shown that these compounds possess analgesic and anti-inflammatory properties. Specific derivatives, such as 6j and 6i with CF3 groups and 6d with a Br group, exhibited excellent anti-inflammatory activity. Additionally, compounds 6e, 6d, 6j, and 6i showed significant analgesic activity (Chamakuri, Murthy Muppavarapu, & Yellu, 2016).

Development of Polyheterocyclic Ring Systems

3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine, a variant of 5-Bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine, has been used as a precursor for constructing new polyheterocyclic ring systems. These include pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine derivatives and other complex compounds, which have been synthesized for potential applications in various fields, including pharmaceuticals (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).

Photoinduced Proton Transfer

Studies on derivatives of 5-Bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine, such as 2-(1H-pyrazol-5-yl)pyridines and their dimers, have revealed insights into photoinduced proton transfer processes. These studies are crucial in understanding the excited-state dynamics of these compounds, with potential applications in photophysics and photochemistry (Vetokhina et al., 2012).

Synthesis in Ultrasound-Promoted Conditions

The compound has been used in the synthesis of fused polycyclic 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines under ultrasound irradiation. This method offers advantages such as short reaction times and high yields, demonstrating the compound's utility in modern, efficient synthetic methodologies (Nikpassand, Mamaghani, Shirini, & Tabatabaeian, 2010).

Safety and Hazards

The safety information for 5-Bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine indicates that it is a combustible solid. It has been classified as Acute Tox. 3 Oral. Precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

Dissolve 1-methyl-5-aminopyrazole (Butt Park LTD; 1.0 g, 10.3 mmol) and 2-bromomalonaldehyde (Aldrich; 1.55 g, 10.3 mmol) in glacial acetic acid (160 mL) and reflux under nitrogen for 48 h. Concentrate under reduced pressure and purify via chromatography (silica gel, 90% dichloromethane/10% diethyl ether) to obtain 610 mg (27%) of the title compound as an off-white solid. TOF MS ES+ exact mass calculated for C7H7N3Br (p+H): m/z=211.9823, Found: 211.9838.